Ethyl 4-methyl-2-(2-(naphthalen-1-yl)acetamido)thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[(2-naphthalen-1-ylacetyl)amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H18N2O3S/c1-3-24-18(23)17-12(2)20-19(25-17)21-16(22)11-14-9-6-8-13-7-4-5-10-15(13)14/h4-10H,3,11H2,1-2H3,(H,20,21,22)
• InChI Key: WALYZEDWUJJRMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Thiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents. The compound you mentioned contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The compound also contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives can be quite diverse, depending on the functional groups attached to the thiazole ring. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The specific physical and chemical properties of “Ethyl 4-methyl-2-(2-(naphthalen-1-yl)acetamido)thiazole-5-carboxylate” are not available in the sources I found.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the target they interact with. Some thiazole derivatives have been found to have antimicrobial, antifungal, and antitumor activities.

Future Directions

Thiazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse therapeutic roles. Future research may focus on designing and synthesizing new thiazole derivatives with improved therapeutic properties and lesser side effects.